Febuxostat (67m-4)
Febuxostat (67m-4)
Brand Name:
Vulcanchem
CAS No.:
407582-49-4
VCID:
VC21078967
InChI:
InChI=1S/C16H14N2O5S/c1-8(15(19)20)7-23-12-4-3-10(5-11(12)6-17)14-18-9(2)13(24-14)16(21)22/h3-5,8H,7H2,1-2H3,(H,19,20)(H,21,22)
SMILES:
CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C(=O)O)C#N)C(=O)O
Molecular Formula:
C16H14N2O5S
Molecular Weight:
346.4 g/mol
Febuxostat (67m-4)
CAS No.: 407582-49-4
Cat. No.: VC21078967
Molecular Formula: C16H14N2O5S
Molecular Weight: 346.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 407582-49-4 |
|---|---|
| Molecular Formula | C16H14N2O5S |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | 2-[4-(2-carboxypropoxy)-3-cyanophenyl]-4-methyl-1,3-thiazole-5-carboxylic acid |
| Standard InChI | InChI=1S/C16H14N2O5S/c1-8(15(19)20)7-23-12-4-3-10(5-11(12)6-17)14-18-9(2)13(24-14)16(21)22/h3-5,8H,7H2,1-2H3,(H,19,20)(H,21,22) |
| Standard InChI Key | LCBACLAPKJRMIF-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C(=O)O)C#N)C(=O)O |
| Canonical SMILES | CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C(=O)O)C#N)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator